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Cat. No.: B13747826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic potential of the textile dye

Reactive Yellow 15 (RY15) and its predicted metabolic byproducts. Due to a lack of publicly

available direct comparative studies, this document outlines the expected metabolic pathways,

summarizes the known toxicological profiles of the resulting classes of compounds, and

provides detailed experimental protocols for researchers to conduct their own comparative

cytotoxicity assessments.

Introduction
Reactive Yellow 15 is a widely used azo dye in the textile industry. Azo dyes are characterized

by the presence of one or more azo bonds (-N=N-). During metabolic processes, particularly

under anaerobic conditions such as those found in the gut microbiota, these bonds can be

cleaved to form aromatic amines. These metabolic products are often more toxic and

potentially carcinogenic than the parent dye molecule. Understanding the comparative

cytotoxicity of RY15 and its metabolites is therefore crucial for assessing its overall risk to

human health and the environment.

Predicted Metabolic Pathway of Reactive Yellow 15
The metabolic breakdown of Reactive Yellow 15 is predicted to occur via the reductive

cleavage of its azo bond. This process yields two primary metabolites, which are derived from

the dye's original precursor molecules.
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The predicted metabolites of Reactive Yellow 15 are:

Metabolite 1: 2-(4-Amino-2-methoxy-5-methylphenylsulfonyl)ethyl hydrogensulfate

Metabolite 2: 4-(3-Methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

Below is a diagram illustrating this metabolic breakdown.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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